Cas no 56540-70-6 (1-BENZOFURAN-5-CARBONYL CHLORIDE)

• Product Name: 1-BENZOFURAN-5-CARBONYL CHLORIDE
• CAS No: 56540-70-6
• MF: C₉H₅ClO₂
• MW: 180.58780169487
• MDL: MFCD03659699
• CID: 366712
• PubChem ID: 2776268
• Update Time: 2025-05-20

1-BENZOFURAN-5-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-BENZOFURAN-5-CARBONYL CHLORIDE
• 5-Benzofurancarbonylchloride
• 5-Chlorcarboxy-benzofuran
• benzo[b]furan-5-carbonyl chloride
• benzofuran-5-carbonyl chloride
• 1-BENZOFURAN-5-CARBONYLCHLORIDE
• SCHEMBL1019302
• 56540-70-6
• DTXSID90379939
• Benzofuran-5-carbonylchloride
• AKOS006227630
• FT-0607367
• HVLITELPDNDMFO-UHFFFAOYSA-N
• 1-benzofuran-5-carbonyl chloride, AldrichCPR
• MFCD03659699
• J-519746

• MDL： MFCD03659699
• Inchi： 1S/C9H5ClO2/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H
• InChI Key： HVLITELPDNDMFO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=CO2)C=1)=O

Computed Properties

• Exact Mass: 179.99800
• Monoisotopic Mass: 179.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Melting Point: 67-68°C
• PSA: 30.21000
• LogP: 2.81180

1-BENZOFURAN-5-CARBONYL CHLORIDE Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-BENZOFURAN-5-CARBONYL CHLORIDE

Recent Advances in the Application of 1-BENZOFURAN-5-CARBONYL CHLORIDE (CAS: 56540-70-6) in Chemical Biology and Pharmaceutical Research

1-BENZOFURAN-5-CARBONYL CHLORIDE (CAS: 56540-70-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of complex molecular architectures with enhanced pharmacological properties. This research brief synthesizes the latest findings on its applications, synthetic methodologies, and biological evaluations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-BENZOFURAN-5-CARBONYL CHLORIDE in the synthesis of novel benzofuran-based PDE4 inhibitors for treating chronic obstructive pulmonary disease (COPD). The researchers employed a microwave-assisted coupling reaction to achieve a 78% yield of the target compound, showcasing the reagent's efficiency under optimized conditions. Structural modifications at the carbonyl chloride group were critical for improving selectivity against PDE4D isozymes.

In the field of CNS drug discovery, a team from Kyoto University reported (2024, Bioorganic & Medicinal Chemistry Letters) the development of serotonin 5-HT_2A receptor antagonists using 1-BENZOFURAN-5-CARBONYL CHLORIDE as a key intermediate. The study revealed that derivatives with electron-withdrawing substituents at the 5-position exhibited 3-fold greater binding affinity compared to traditional scaffolds. Molecular docking simulations suggested this enhancement stems from improved interactions with Tyr370 in the orthosteric binding pocket.

Significant progress has also been made in the compound's synthetic accessibility. A recent patent (WO2023124567) disclosed a continuous-flow process for producing 1-BENZOFURAN-5-CARBONYL CHLORIDE with 95% purity at kilogram scale, addressing previous challenges in large-scale production. The method utilizes phosgene-free chemistry, employing oxalyl chloride and catalytic DMAP in a microreactor system, demonstrating improved safety and sustainability.

Emerging applications in radiopharmaceuticals have been explored by researchers at the Technical University of Munich (2024). They developed ¹⁸F-labeled benzofuran derivatives using 1-BENZOFURAN-5-CARBONYL CHLORIDE as a precursor for PET imaging of neuroinflammation. The radiotracer showed excellent blood-brain barrier penetration (0.85 SUV at 30 min post-injection) and specific binding to activated microglia in animal models of Alzheimer's disease.

From a safety perspective, updated toxicological data (2023 REACH dossier) confirms that 1-BENZOFURAN-5-CARBONYL CHLORIDE requires careful handling (Acute Tox. 3, H301) but shows no evidence of genotoxicity in Ames tests. Recent structure-activity relationship studies suggest that its reactivity can be effectively modulated through appropriate protecting group strategies during synthetic sequences.

These collective advances position 1-BENZOFURAN-5-CARBONYL CHLORIDE as an increasingly valuable tool in drug discovery pipelines. Future research directions likely include exploration of its use in PROTAC design and as a warhead in covalent inhibitor development, particularly for challenging targets like KRAS mutants. The compound's unique combination of synthetic versatility and privileged benzofuran pharmacophore continues to drive innovation across multiple therapeutic areas.